Cas no 893749-64-9 (3-Isoxazolecarboxylicacid, 5-[(methylamino)methyl]-)

• Product Name: 3-Isoxazolecarboxylicacid, 5-[(methylamino)methyl]-
• CAS No: 893749-64-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 714704
• PubChem ID: 20098813
• Update Time: 2025-04-19

3-Isoxazolecarboxylicacid, 5-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-[(methylamino)methyl]-
• 5-(methylaminomethyl)-1,2-oxazole-3-carboxylic acid
• EN300-363536
• DTXSID00602361
• 893749-64-9
• AKOS003674067
• 5-((Methylamino)methyl)isoxazole-3-carboxylic acid
• 5-[(Methylamino)methyl]-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-7-3-4-2-5(6(9)10)8-11-4/h2,7H,3H2,1H3,(H,9,10)
• InChI Key： YLWTUVGTHMKNAO-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CNC

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 75.4Ų